Cas no 65479-52-9 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]-)

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]- structure
65479-52-9 structure
Product Name:3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]-
CAS No:65479-52-9
MF:C9H8N4O3S
MW:252.249819755554
CID:1688623
Update Time:2024-09-03

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[[(4-nitrophenyl)methyl]thio]-
    • Inchi: 1S/C9H8N4O3S/c14-8-10-9(12-11-8)17-5-6-1-3-7(4-2-6)13(15)16/h1-4H,5H2,(H2,10,11,12,14)
    • InChI Key: ZHDBRLORTUQJMY-UHFFFAOYSA-N
    • SMILES: N1C(SCC2=CC=C([N+]([O-])=O)C=C2)=NC(=O)N1

Computed Properties

  • Exact Mass: 252.03184

Experimental Properties

  • Density: 1.66±0.1 g/cm3(Predicted)
  • Melting Point: 210-212 °C
  • PSA: 96.63
  • pka: 6.56±0.20(Predicted)
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